3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide

• IUPAC Name: 3-methoxy-N-[(E)-(2-methoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C16H16N2O3/c1-20-14-8-5-7-12(10-14)16(19)18-17-11-13-6-3-4-9-15(13)21-2/h3-11H,1-2H3,(H,18,19)/b17-11+
• InChI Key: VJTVCKXXXCXRCH-GZTJUZNOSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NN=CC2=CC=CC=C2OC
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)N/N=C/C2=CC=CC=C2OC
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide, also known as MMH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Crystal Structures and Molecular Interactions

3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide, as part of a broader group of aroylhydrazones, has been a subject of interest in crystallography. Research shows that similar compounds, like 3-bromo-N′-(2-hydroxy-5-methoxybenzylidene)benzohydrazide and 4-hydroxy-3-methoxy-N′-(2-hydroxy-5-methoxybenzylidene)benzohydrazide, exhibit intricate crystal structures with specific bond lengths, angles, and intermolecular hydrogen bonds and π...π interactions (Zong & Wu, 2013). These structural insights are crucial for understanding molecular interactions and designing new materials.

Biological Activities and DNA Interaction

Studies have indicated that compounds similar to this compound exhibit various biological activities. For instance, N'-(2-hydroxy-3-methoxybenzylidene)-4-tert-butyl- benzohydrazide and related compounds show significant antibacterial, antifungal, antioxidant, cytotoxic activities, and interaction with Salmon sperm DNA (Sirajuddin et al., 2013). These findings suggest potential applications in pharmaceutical and medicinal chemistry.

Synthesis and Characterization Techniques

The synthesis and characterization of related benzohydrazide compounds, such as (E)-4-Hydroxy-N -(2-methoxybenzylidene) Benzohydrazide, involve techniques like FTIR, NMR spectroscopy, and single crystal X-ray diffraction (Rassem & Nour, 2016). Understanding these techniques is vital for chemical synthesis and analysis in materials science.

Catalytic Properties

The catalytic properties of similar benzohydrazide derivatives have been explored. For example, oxidovanadium(V) complexes with hydrazone ligands, including derivatives of benzohydrazide, have shown effectiveness as catalysts in sulfoxidation (Qian, 2019). This opens avenues for research in catalysis and industrial chemistry.

Molecular Docking and Antioxidant Activity

Theoretical studies have investigated the antioxidant behavior of benzohydrazide derivatives and their tautomers, revealing insights into their molecular docking and potential as antioxidants (Ardjani & Mekelleche, 2017). These findings are significant for drug design and understanding molecular interactions in biological systems.

Fluorescence Properties and DFT Analysis

Research into benzohydrazide derivatives has also covered their fluorescence properties and DFT analysis, providing essential data for their potential use in imaging and sensing applications (Alam & Lee, 2015).